5-(4-Methylthiophenyl)nicotinic acid, 95%

• IUPAC Name: 5-(4-methylsulfanylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11NO2S/c1-17-12-4-2-9(3-5-12)10-6-11(13(15)16)8-14-7-10/h2-8H,1H3,(H,15,16)
• InChI Key: KTWYUNTVKWMQSJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=CC(=CN=C2)C(=O)O
• Molecular Formula: C13H11NO2S
• DSSTOX Substance ID: DTXSID90602517
• Molecular Weight: 245.30 g/mol
• CAS RN: 842170-40-5

Description

5-(4-Methylthiophenyl)nicotinic acid (5-MTPA) is a small molecule that has been used in a variety of scientific applications, including research into drug development, biochemistry, and physiology. It is an analog of nicotinic acid and is a potent inhibitor of nicotinic acid receptors. 5-MTPA has a unique structure that allows it to interact with a variety of biological targets, making it a valuable tool in scientific research.

Scientific Research Applications

5-(4-Methylthiophenyl)nicotinic acid, 95% has been used in a variety of scientific research applications, including drug development, biochemistry, and physiology. It has been used to study the pharmacology of nicotinic acid receptors, to investigate the mechanism of action of anti-inflammatory drugs, and to examine the role of nicotinic acid receptors in the regulation of energy metabolism. 5-(4-Methylthiophenyl)nicotinic acid, 95% has also been used in studies of the pharmacology of other receptors, such as the α7 nicotinic acetylcholine receptor.

Mechanism of Action

5-(4-Methylthiophenyl)nicotinic acid, 95% acts as an inhibitor of nicotinic acid receptors, which are membrane-bound proteins that are involved in a variety of cellular processes. 5-(4-Methylthiophenyl)nicotinic acid, 95% binds to the receptor and inhibits its activity, which can be used to study the pharmacology of the receptor. It has also been used to study the mechanism of action of other drugs, such as anti-inflammatory drugs, by blocking their target receptors.
Biochemical and Physiological Effects
5-(4-Methylthiophenyl)nicotinic acid, 95% has been used to study the biochemical and physiological effects of nicotinic acid receptors. In particular, it has been used to study the role of nicotinic acid receptors in energy metabolism, as well as the effects of anti-inflammatory drugs on these receptors. In addition, it has been used to study the role of nicotinic acid receptors in the regulation of neurotransmitter release, as well as the role of these receptors in the development of various diseases.

Advantages and Limitations for Lab Experiments

The use of 5-(4-Methylthiophenyl)nicotinic acid, 95% in laboratory experiments has several advantages. It is a relatively simple molecule to synthesize and can be easily obtained from commercial suppliers. It is also a potent inhibitor of nicotinic acid receptors, making it a useful tool for studying their pharmacology. However, there are some limitations to its use in laboratory experiments, such as its potential to interact with other biological molecules and its relatively low solubility in aqueous solutions.

Future Directions

The use of 5-(4-Methylthiophenyl)nicotinic acid, 95% in scientific research is expected to continue to grow in the future. It is a valuable tool for studying the pharmacology of nicotinic acid receptors, as well as for understanding the mechanism of action of other drugs. In addition, it could be used to study the role of nicotinic acid receptors in the development of various diseases, such as cancer and neurodegenerative diseases. Finally, it could be used to investigate the role of nicotinic acid receptors in the regulation of energy metabolism, as well as in the regulation of neurotransmitter release.

Synthesis Methods

5-(4-Methylthiophenyl)nicotinic acid, 95% is synthesized by reacting 4-methylthiophenol with acetic anhydride and pyridine in a solvent such as ethanol. This reaction yields a mixture of 5-(4-Methylthiophenyl)nicotinic acid, 95% and its 4-methylthiophenyl ester. The mixture is then separated by column chromatography, and the 5-(4-Methylthiophenyl)nicotinic acid, 95% is isolated as a white solid. This synthesis method is relatively simple and can be performed in a laboratory setting.